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Performance Showdown: YOYO-1 vs. PicoGreen
for ssDNA Quantification
A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the precise world of molecular biology and drug development, accurate quantification of

single-stranded DNA (ssDNA) is paramount for a multitude of applications, from oligonucleotide

purity assessment to viral load determination. While numerous fluorescent dyes are available

for nucleic acid detection, their performance with different nucleic acid species can vary

significantly. This guide provides an objective comparison of two popular dyes, YOYO-1 and

PicoGreen, for the specific application of ssDNA quantification, supported by experimental data

and detailed protocols.

At a Glance: Key Performance Metrics
While both YOYO-1 and PicoGreen are known for their high sensitivity in detecting nucleic

acids, their efficacy in quantifying ssDNA differs substantially. PicoGreen is renowned for its

high selectivity for double-stranded DNA (dsDNA), exhibiting minimal fluorescence

enhancement with ssDNA, making it an unsuitable choice for accurate ssDNA quantification.
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YOYO-1, a well-known dsDNA intercalator, does exhibit some fluorescence upon binding to

ssDNA; however, quantitative data on its performance for this specific application is scarce in

scientific literature.

Given the limitations of both YOYO-1 and PicoGreen for robust ssDNA quantification, this guide

introduces OliGreen, a dye specifically designed for sensitive and accurate quantification of

oligonucleotides and ssDNA, as a superior alternative for comparison.

The following table summarizes the key performance characteristics of YOYO-1 and OliGreen

for ssDNA quantification based on available data.

Feature YOYO-1 OliGreen

Primary Target dsDNA (bis-intercalator) ssDNA and oligonucleotides

Excitation Max (bound to

ssDNA)
~491 nm ~500 nm[1]

Emission Max (bound to

ssDNA)
~509 nm ~525 nm[1]

Fluorescence Enhancement

with ssDNA

Significantly lower than with

dsDNA. Quantitative data is

limited.

High, enabling sensitive

detection.

Sensitivity (Limit of Detection)
Data not readily available for

ssDNA quantification.
As low as 100 pg/mL.[2][3]

Linear Dynamic Range
Data not readily available for

ssDNA quantification.

100 pg/mL to 1 µg/mL (4

orders of magnitude).[1][2]

Selectivity
Binds to both dsDNA and

ssDNA.

Selective for ssDNA and

oligonucleotides, but also

binds to dsDNA and RNA.[1][4]
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Accurate and reproducible quantification is underpinned by robust experimental protocols.

Below are detailed methodologies for ssDNA quantification using OliGreen. Due to the lack of

established protocols for ssDNA quantification with YOYO-1, a general staining protocol is

provided for informational purposes, highlighting its primary use with dsDNA.

OliGreen Protocol for ssDNA Quantification
This protocol is adapted from manufacturer guidelines and is suitable for use with a

fluorescence microplate reader or a fluorometer.[2][5]

Materials:

OliGreen Reagent (e.g., Quant-iT™ OliGreen™ ssDNA Assay Kit)

TE Buffer (10 mM Tris-HCl, 1 mM EDTA, pH 7.5), nuclease-free

ssDNA standards of known concentration (an oligonucleotide of similar length and base

composition to the samples is recommended)

Nuclease-free microplates (black, for fluorescence assays) or cuvettes

Fluorescence microplate reader or fluorometer with excitation at ~480 nm and emission

detection at ~520 nm.

Experimental Workflow:

Preparation Assay Measurement & Analysis

Prepare ssDNA Standards
(serial dilutions in TE buffer)

Add Samples and Standards
to Microplate Wells

Prepare OliGreen Working Solution
(200-fold dilution of stock in TE buffer)

Add OliGreen Working Solution
to all wells

Incubate for 2-5 minutes
at room temperature (protect from light)

Measure Fluorescence
(Ex: ~480 nm, Em: ~520 nm)

Generate Standard Curve
(Fluorescence vs. Concentration) Calculate Sample Concentration

Click to download full resolution via product page
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Caption: Workflow for ssDNA quantification using the OliGreen assay.

Procedure:

Prepare ssDNA Standards: Create a series of ssDNA standards by serially diluting a stock of

known concentration in TE buffer. The concentration range should encompass the expected

concentration of the unknown samples.

Prepare OliGreen Working Solution: Immediately before use, dilute the concentrated

OliGreen stock solution 200-fold in TE buffer. Prepare this solution in a plastic container to

avoid adsorption to glass surfaces and protect it from light.

Sample and Standard Plating: Pipette your unknown ssDNA samples and the prepared

standards into the wells of a black microplate.

Dye Addition: Add an equal volume of the OliGreen working solution to all wells containing

samples and standards.

Incubation: Incubate the plate at room temperature for 2-5 minutes, protected from light, to

allow the dye to bind to the ssDNA.

Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader

or fluorometer with excitation and emission wavelengths appropriate for the dye (e.g., Ex:

~480 nm, Em: ~520 nm).

Data Analysis: Generate a standard curve by plotting the fluorescence intensity of the

standards against their known concentrations. Use the equation of the linear regression from

the standard curve to calculate the concentration of the unknown ssDNA samples.

YOYO-1 General Nucleic Acid Staining (for dsDNA)
This protocol is for the general staining of dsDNA for applications like fluorescence microscopy

and is not optimized for ssDNA quantification.

Materials:

YOYO-1 Iodide (typically in DMSO)
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TE Buffer (10 mM Tris-HCl, 1 mM EDTA, pH 7.5) or other suitable buffer

DNA sample (typically dsDNA)

Experimental Workflow:

Dilute YOYO-1 Stock Solution
in buffer

Add Diluted YOYO-1
to DNA sample

Incubate
(time and temperature may vary)

Visualize
(e.g., fluorescence microscopy)

Click to download full resolution via product page

Caption: General workflow for staining nucleic acids with YOYO-1.

Procedure:

Dilute YOYO-1: Prepare a working solution of YOYO-1 by diluting the stock solution in the

desired buffer. The final concentration will depend on the application.

Staining: Add the diluted YOYO-1 solution to the DNA sample. The dye-to-base pair ratio is a

critical parameter that needs to be optimized for specific applications.

Incubation: Incubate the mixture to allow for dye binding. Incubation times can range from

minutes to hours.

Visualization: The stained DNA can then be visualized using techniques such as

fluorescence microscopy.

The Impact of Interfering Substances
The accuracy of fluorescence-based quantification assays can be affected by various

substances commonly found in nucleic acid preparations.

For the OliGreen assay:

Salts, urea, ethanol, chloroform, detergents, and proteins: The linearity of the OliGreen

assay is maintained in the presence of these substances; however, they may affect the
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signal intensity. It is recommended to prepare standards in a buffer that closely matches the

composition of the samples.[1]

dsDNA and RNA: The OliGreen reagent does exhibit fluorescence enhancement when

bound to dsDNA and RNA, which can lead to an overestimation of ssDNA concentration if

these contaminants are present in significant amounts.[1][4]

For YOYO-1:

Ionic Strength: The binding of YOYO-1 to DNA is highly dependent on the ionic strength of

the solution. Increased salt concentrations can reduce the binding affinity of YOYO-1 to

DNA.[6][7] This effect is important to consider when preparing samples and buffers for any

application involving YOYO-1.

Conclusion and Recommendations
For researchers, scientists, and drug development professionals requiring accurate and

sensitive quantification of single-stranded DNA, the choice of fluorescent dye is critical.

PicoGreen is not recommended for ssDNA quantification due to its high specificity for

dsDNA. Its use in this context would lead to significant underestimation of ssDNA

concentration.

YOYO-1 is also not ideal for ssDNA quantification. While it can bind to ssDNA, its

fluorescence enhancement is significantly lower than with dsDNA, and there is a lack of

established protocols and quantitative performance data for this specific application. Its

primary utility remains in the sensitive detection of dsDNA.

OliGreen emerges as the superior choice for ssDNA and oligonucleotide quantification. It

offers high sensitivity, a broad linear dynamic range, and a well-defined protocol. While it can

also bind to dsDNA and RNA, its performance characteristics make it a reliable tool for

applications where accurate ssDNA measurement is essential.

Therefore, for robust and reproducible ssDNA quantification, it is strongly recommended to use

a dye specifically designed and validated for this purpose, such as OliGreen. This will ensure

the generation of high-quality, reliable data crucial for downstream applications and decision-

making in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15552446?utm_src=pdf-custom-synthesis#bc-rfq
https://assets.fishersci.com/TFS-Assets/LSG/manuals/Quant_iT_OliGreen_ssDNA_Reagent_UG.pdf
https://www.promega.com/~/media/files/products%20and%20services/instruments/detection/tbs%20technical%20support%20docs/997-9309.pdf
https://www.fishersci.ca/shop/products/quant-it-oligreen-ssdna-assay-kit-quant-it-oligreen-ssdna-reagent/p-7235454
https://www.fishersci.ca/shop/products/quant-it-oligreen-ssdna-assay-kit-quant-it-oligreen-ssdna-reagent/p-7235454
https://www.thermofisher.com/jp/ja/home/references/molecular-probes-the-handbook/nucleic-acid-detection-and-genomics-technology/nucleic-acid-detection-and-quantitation-in-solution.html
https://www.thermofisher.com/jp/ja/home/references/molecular-probes-the-handbook/nucleic-acid-detection-and-genomics-technology/nucleic-acid-detection-and-quantitation-in-solution.html
https://gih.uq.edu.au/files/2897/SOP002-02%20CAGE%20Quant-iT%20Oligreen%20ssDNA%20assay_web.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2965214/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2965214/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10088364/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10088364/
https://www.benchchem.com/product/b15552446/docs#performance-comparison-of-yoyo-1-and-picogreen-for-ssdna-quantification
https://www.benchchem.com/product/b15552446/docs#performance-comparison-of-yoyo-1-and-picogreen-for-ssdna-quantification
https://www.benchchem.com/product/b15552446/docs#performance-comparison-of-yoyo-1-and-picogreen-for-ssdna-quantification
https://www.benchchem.com/product/b15552446/docs#performance-comparison-of-yoyo-1-and-picogreen-for-ssdna-quantification
https://www.benchchem.com/product/b15552446?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552446?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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